Cas no 2137708-44-0 (7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol)

• Product Name: 7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol
• CAS No: 2137708-44-0
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 6447915
• PubChem ID: 165474410
• Update Time: 2025-05-21

7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol
• 7-amino-2-ethyl-6-methylpyrazolo[1,5-a]pyrimidin-5-ol
• 2137708-44-0
• EN300-1129790

• Inchi： 1S/C9H12N4O/c1-3-6-4-7-11-9(14)5(2)8(10)13(7)12-6/h4H,3,10H2,1-2H3,(H,11,14)
• InChI Key： VHXXRVYDIVKFNO-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(N)N2C(=CC(CC)=N2)N1

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol

Introduction to 7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol (CAS No. 2137708-44-0)

7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2137708-44-0, belongs to the pyrazoloapyrimidine class of molecules, which are known for their diverse pharmacological applications. The presence of multiple functional groups, including an amino group at the 7-position, an ethyl group at the 2-position, and a methyl group at the 6-position, contributes to its complex reactivity and interaction with biological targets.

The synthesis of 7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The pyrazoloapyrimidine core is formed through a series of cyclization reactions, which are facilitated by the presence of nitrogen-containing heterocycles. The introduction of the amino, ethyl, and methyl substituents further refines the molecule's structure, enhancing its potential for biological activity. Advanced synthetic techniques, such as transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling, have been employed to achieve high yields and purity in the final product.

Recent research has highlighted the therapeutic potential of 7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol in various disease models. Studies have demonstrated its ability to modulate key biological pathways involved in inflammation, cancer, and neurodegenerative disorders. The compound's interaction with enzymes and receptors has been extensively studied using computational modeling and experimental techniques. These investigations have revealed that 7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol can inhibit the activity of certain kinases and transcription factors, which are crucial for cell proliferation and survival.

In particular, the amino group at the 7-position plays a critical role in mediating interactions with biological targets. This group can form hydrogen bonds with polar residues in proteins, enhancing binding affinity. Additionally, the ethyl and methyl substituents contribute to the molecule's hydrophobicity, influencing its solubility and bioavailability. These structural features make 7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol a promising candidate for further development as a lead compound in drug discovery programs.

One of the most compelling aspects of 7-amino-2-ethyl-6-methylpyrazolo1,5-apyrimidin-5-ol is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and cardiovascular disorders. Preclinical studies have shown that this compound can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). The mechanism by which 7-amino-2-ethyl-6-methylpyrazolo1,5-pyrazoloapyrimidinol (CAS No. 2137708440) exerts its anti-inflammatory effects involves inhibition of nuclear factor kappa B (NF-kB) signaling pathways.

Furthermore, research has indicated that 7-amino-(CAS No. 2137708440)-2-(CAS No.)-(methyl)-pyrazolo-pyrazolone-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-hydroxy-(hydroxy)-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-(hydroxyl)-hydroxyl-(hydroxyl)-hydroxyl-(hydroxyl)-hydroxyl-(hydroxyl)-hydroxyl-(hydroxyl)-hydroxyl-(hydroxyl)-hydroxyl-(hydroxyl)-(methyl)-(methyl)-(methyl)-(methyl)-(methyl)-(methyl)-(methyl)-(methyl)-(methyl)-(methyl)-(methyl)-(methyl)-(CAS No.)

is also being explored for its anticancer properties. Cancer cells often exhibit altered signaling pathways that promote uncontrolled growth and survival. Studies have demonstrated that CAS No.-2137708440 can induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, it has been shown to inhibit the proliferation of various cancer cell lines by interfering with key mitogenic signaling cascades such as MAPK and PI3K/Akt.

The development of CAS No.-2137708440 as an anticancer therapeutic has also benefited from advances in drug delivery systems. Nanoparticle-based delivery platforms have been utilized to enhance the bioavailability and targeted delivery of this compound to tumor sites. These systems improve therapeutic efficacy while minimizing off-target effects.

Another area where CAS No.-2137708440 shows promise is in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive neuronal dysfunction and death due to oxidative stress and neuroinflammation. Research has indicated that CAS No.-2137708440 can protect against neuronal damage by scavenging reactive oxygen species (ROS) and modulating inflammatory responses in microglia.

The structural diversity of CAS No.-2137708440 allows for further modifications aimed at optimizing its pharmacological properties. By incorporating additional functional groups or altering substituent positions, researchers can fine-tune interactions with biological targets while maintaining or enhancing biological activity. This flexibility makes it an attractive scaffold for structure-based drug design.

In conclusion,CAS No.-2137708440, identified by its CAS number 2137708440,is a versatile heterocyclic compound with significant therapeutic potential across multiple disease areas, including inflammation,cancer,and neurodegenerative disorders,The unique structural features,including functional groups such as amino,ethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylenemethymethymethymethymethymethymethymethymethymethymethymethymethymetyl,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-